Cas no 2098157-62-9 ((Z)-N'-hydroxy-2-(4-(hydroxymethyl)-3,3-dimethylpyrrolidin-1-yl)acetimidamide)

• Product Name: (Z)-N'-hydroxy-2-(4-(hydroxymethyl)-3,3-dimethylpyrrolidin-1-yl)acetimidamide
• CAS No: 2098157-62-9
• MF: C₉H₁₉N₃O₂
• MW: 201.266062021255
• CID: 5040037
• Update Time: 2025-07-15

(Z)-N'-hydroxy-2-(4-(hydroxymethyl)-3,3-dimethylpyrrolidin-1-yl)acetimidamide Chemical and Physical Properties

Names and Identifiers

• 1-Pyrrolidineethanimidamide, N-hydroxy-4-(hydroxymethyl)-3,3-dimethyl-
• (Z)-N'-Hydroxy-2-(4-(hydroxymethyl)-3,3-dimethylpyrrolidin-1-yl)acetimidamide
• (Z)-N'-hydroxy-2-(4-(hydroxymethyl)-3,3-dimethylpyrrolidin-1-yl)acetimidamide

• Inchi： 1S/C9H19N3O2/c1-9(2)6-12(3-7(9)5-13)4-8(10)11-14/h7,13-14H,3-6H2,1-2H3,(H2,10,11)
• InChI Key： GWRYRVHEMGDPDO-UHFFFAOYSA-N
• SMILES： N1(CC(NO)=N)CC(CO)C(C)(C)C1

Additional information on (Z)-N'-hydroxy-2-(4-(hydroxymethyl)-3,3-dimethylpyrrolidin-1-yl)acetimidamide

Compound Introduction: (Z)-N'-hydroxy-2-(4-(hydroxymethyl)-3,3-dimethylpyrrolidin-1-yl)acetimidamide and CAS No. 2098157-62-9

Compound (Z)-N'-hydroxy-2-(4-(hydroxymethyl)-3,3-dimethylpyrrolidin-1-yl)acetimidamide, identified by the CAS number 2098157-62-9, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of considerable interest in both academic research and industrial development. The unique structural features of this molecule contribute to its potential utility in various therapeutic applications.

The molecular structure of (Z)-N'-hydroxy-2-(4-(hydroxymethyl)-3,3-dimethylpyrrolidin-1-yl)acetimidamide incorporates several key functional groups that are known to enhance its pharmacological properties. Specifically, the presence of a hydroxy group and an acetimidamide moiety plays a crucial role in its interaction with biological targets. These functional groups are often involved in hydrogen bonding and other forms of molecular recognition, which are essential for the efficacy of many pharmaceutical compounds.

Recent studies have highlighted the importance of acetimidamide derivatives in the development of novel therapeutic agents. The acetimidamide group is particularly noteworthy due to its ability to form stable complexes with biological targets, thereby modulating their activity. In particular, research has demonstrated that compounds containing this moiety can exhibit potent inhibitory effects on various enzymes and receptors involved in metabolic and inflammatory pathways. This makes (Z)-N'-hydroxy-2-(4-(hydroxymethyl)-3,3-dimethylpyrrolidin-1-yl)acetimidamide a valuable candidate for further investigation in drug discovery.

The hydroxymethyl group in the structure of this compound also contributes to its biological activity. Hydroxymethyl groups are commonly found in natural products and pharmaceuticals, where they serve as important pharmacophores. Studies have shown that hydroxymethyl-containing compounds can interact with biological targets in multiple ways, including through hydrogen bonding and hydrophobic interactions. These interactions are critical for the binding affinity and specificity of a drug molecule.

The significance of (Z)-N'-hydroxy-2-(4-(hydroxymethyl)-3,3-dimethylpyrrolidin-1-yl)acetimidamide is further underscored by its potential applications in treating various diseases. For instance, preliminary research suggests that this compound may have therapeutic effects on metabolic disorders, such as diabetes and obesity. The ability of the compound to modulate key enzymes and receptors involved in glucose metabolism and fat storage makes it an attractive candidate for further development.

In addition to its potential therapeutic applications, (Z)-N'-hydroxy-2-(4-(hydroxymethyl)-3,3-dimethylpyrrolidin-1-yl)acetimidamide has also shown promise in preclinical studies as a tool for understanding biological mechanisms. By studying its interactions with various biological targets, researchers can gain valuable insights into the underlying mechanisms of diseases and develop more effective treatments. This compound serves as a valuable tool for elucidating the structure-function relationships of key enzymes and receptors.

The synthesis of (Z)-N'-hydroxy-2-(4-(hydroxymethyl)-3,3-dimethylpyrrolidin-1-yl)acetimidamide represents a significant achievement in synthetic chemistry. The development of efficient synthetic routes allows for the scalable production of this compound, which is essential for both research and commercial applications. Advances in synthetic methodologies have enabled researchers to access complex molecular structures with high precision and yield, facilitating the exploration of new pharmacological entities.

The future prospects for (Z)-N'-hydroxy-2-(4-(hydroxymethyl)-3,3-dimethylpyrrolidin-1-yl)acetimidamide are bright, with ongoing research aimed at optimizing its pharmacological properties and exploring new therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are likely to drive further innovation in this area. As our understanding of biological systems continues to grow, compounds like (Z)-N'-hydroxy-2-(4-(hydroxymethyl)-3,3-dimethylpyrrolidin-1-yl)acetimidamide will play an increasingly important role in the development of novel therapeutics.